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Compound of Interest

Compound Name: 6-Hydroxytropinone

Cat. No.: B15593577 Get Quote

The proper disposal of 6-Hydroxytropinone is critical to ensure laboratory safety and

environmental protection. This guide provides detailed procedures for its disposal, aligned with

general best practices for chemical waste management. Researchers, scientists, and drug

development professionals should adhere to these steps to mitigate risks and ensure

compliance with safety regulations.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 6-
Hydroxytropinone.

Property Value Source

Molecular Formula C₈H₁₃NO₂ [1][2]

Molecular Weight 155.19 g/mol [1]

Melting Point 120 - 121 °C [3][4]

Appearance Solid [5]

Disposal Procedures
The recommended procedure for the disposal of 6-Hydroxytropinone is to engage a licensed

disposal company.[4] This ensures that the waste is handled in accordance with all applicable
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regulations. The following steps provide a general workflow for managing 6-Hydroxytropinone
waste in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling 6-Hydroxytropinone, ensure appropriate PPE is worn. This includes:

Gloves: Use proper glove removal technique to avoid skin contact.[4]

Eye Protection: Use safety glasses or goggles tested and approved under government

standards.[4]

Body Protection: Wear a lab coat or other suitable protective clothing.[4]

Step 2: Waste Collection

Unused Product: Dispose of as unused product.[4]

Contaminated Materials: Sweep up any solid spills and place them in a suitable, closed

container for disposal.[4][5] Avoid generating dust.[4]

Labeling: Clearly label the waste container with the chemical name and any associated

hazards.

Step 3: Storage

Store waste containers in a cool, dry, and well-ventilated area.[4]

Keep containers tightly closed.[4]

Step 4: Professional Disposal

Arrange for a licensed chemical waste disposal company to collect the 6-Hydroxytropinone
waste.[4]

Do not attempt to dispose of this chemical down the drain or in regular trash.[4][6]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and steps for the proper disposal

of 6-Hydroxytropinone.

Preparation

Waste Collection & Segregation

Temporary Storage

Final Disposal

Start: 6-Hydroxytropinone Waste Generated

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Collect Solid Waste
(Sweep up, avoid dust) Collect Contaminated Labware

Place in a Labeled,
Closed Container

Store in a Cool, Dry,
Well-Ventilated Area

Contact Licensed
Disposal Company

End: Waste Transferred
for Proper Disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15593577?utm_src=pdf-body
https://www.benchchem.com/product/b15593577?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the proper disposal of 6-Hydroxytropinone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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